Cas no 1369070-24-5 (5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1369070-24-5
• MF: C₈H₄BrNO₃S
• MW: 274.09125995636
• CID: 6223984
• PubChem ID: 82306720
• Update Time: 2025-06-28

5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1914649
• 1369070-24-5

• Inchi： 1S/C8H4BrNO3S/c9-4-1-6(14-3-4)7-5(8(11)12)2-10-13-7/h1-3H,(H,11,12)
• InChI Key： WKUUGEIQQFWSOH-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 272.90953g/mol
• Monoisotopic Mass: 272.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1369070-24-5)

5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1369070-24-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromothiophene and oxazole moieties, serves as a versatile intermediate in organic synthesis. Its molecular structure combines a 4-bromothiophene group with a 1,2-oxazole-4-carboxylic acid backbone, making it a valuable building block for drug discovery and functional material development.

The growing interest in heterocyclic compounds like 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid stems from their broad applications in medicinal chemistry. Researchers are actively exploring its potential as a precursor for small-molecule inhibitors and biologically active agents. Recent studies highlight its role in targeting enzymes and receptors involved in inflammatory and metabolic diseases, aligning with the current focus on precision medicine and personalized therapeutics.

In the realm of materials science, this compound's electron-rich thiophene and oxazole components contribute to its utility in designing organic semiconductors and conductive polymers. With the rise of flexible electronics and sustainable energy solutions, 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid is being investigated for its optoelectronic properties, particularly in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

Synthetic accessibility and functional group compatibility make CAS No. 1369070-24-5 a preferred choice for structure-activity relationship (SAR) studies. Its bromo substituent allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the creation of diverse molecular libraries. This adaptability is crucial for high-throughput screening in drug development pipelines.

From an analytical chemistry perspective, 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while high-performance liquid chromatography (HPLC) ensures purity for research applications. These characteristics address the increasing demand for well-characterized chemical standards in academic and industrial labs.

Environmental and safety profiles of CAS 1369070-24-5 comply with modern green chemistry principles. Researchers emphasize its stability under ambient conditions and compatibility with solvent-free reactions, reducing ecological footprints in synthetic workflows. This aligns with global trends toward sustainable chemical manufacturing and benign-by-design strategies.

Frequently asked questions about 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid include its solubility in common organic solvents (DMSO, THF, dichloromethane), optimal storage conditions (-20°C under inert atmosphere), and commercial availability through specialty chemical suppliers. These practical considerations reflect its integration into contemporary laboratory protocols.

Emerging applications in bioconjugation chemistry further expand the utility of this compound. Its carboxylic acid group enables covalent attachment to biomolecules, facilitating the development of targeted drug delivery systems and diagnostic probes. Such innovations resonate with the booming theranostics market, where multifunctional agents are in high demand.

In summary, 5-(4-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1369070-24-5) represents a multifaceted chemical entity bridging medicinal chemistry, materials engineering, and synthetic methodology. Its continued exploration underscores the compound's relevance in addressing current challenges across interdisciplinary scientific domains.